Further analytical applications of perxenate
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9709500722
Abstract
Sodium perxenate, a stable salt of octavalent xenon, is used as the oxidising agent in spectrophotometric and titrimetric applications. Advantages over conventional oxidising agents are pointed out in spectrophotometric determinations of manganese, chromium and cerium. The procedures are simplified and there is a considerable saving in analysis time. The quantitative reaction of perxenate with iodide to produce iodine can be utilised in well known iodimetric procedures. Perxenate can be used in slightly alkaline solution for direct oxidation by adding an excess and back-titrating with thiosulphate. The titrimetric methods are illustrated by the determination of arsenic(III) oxide and two hydrazinium salts.
Thermogravimetric analysis results are presented for sodium perxenate dried in various ways.
Recommended Literature
- [1] Proton conduction in non-doped and acceptor-doped metal pyrophosphate (MP2O7) composite ceramics at intermediate temperatures†
- [2] UVA/Vis-induced nitrous acid formation on polyphenolic films exposed to gaseous NO2†
- [3] Mass spectrometer studies of Al + H2O reactions in effusion cells and in atmospheric H2+ O2 flames
- [4] Composition design, optical gap and stability investigations of lead-free halide double perovskite Cs2AgInCl6†
- [5] Encoding molecular information in plasmonic nanostructures for anti-counterfeiting applications†
- [6] Synthesis of covalently bonded graphene oxide–iron magnetic nanoparticles and the kinetics of mercury removal†
- [7] A new polyborazine-based route to boron nitride fibres
- [8] Two platinum(ii) complexes with a 4-phenyl-4H-1,2,4-triazole derivative as an ancillary ligand for efficient green OLEDs†
- [9] Silver nanoparticles – wolves in sheep's clothing?
- [10] Ag modified g-C3N4 composite entrapped PES UF membrane with visible-light-driven photocatalytic antifouling performance
Journal Name:Analyst
Research Products
-
CAS no.: 131525-50-3
-
CAS no.: 10403-00-6
-
CAS no.: 14919-17-6